Cas no 167993-24-0 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid
• CAS No: 167993-24-0
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• MDL: MFCD07371995
• CID: 1035914
• PubChem ID: 51441064
• Update Time: 2025-06-08

(2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2,4-difluorophenyl)propanoic acid
• BOC-2,4-DIFLUORO-D-PHENYLALANINE
• Boc-D-2,4-Difluorophe
• BOC-D-PHE(2,4-F2)-OH
• (Tert-Butoxy)Carbonyl D-2,4-Difluorophe
• 167993-24-0
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-difluorophenyl)propanoic acid
• EN300-3345903
• A882201
• SCHEMBL5845049
• (2R)-3-(2,4-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• MFCD07371995
• N-(tert-Butoxycarbonyl)-2,4-difluoro-D-phenylalanine
• DTXSID70680156
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2,4-difluorophenyl)propanoicacid
• AKOS016842355
• Boc-D-2,4-Difluorophenylalanine
• D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2,4-difluoro-
• CS-0154582
• DS-5038
• (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(2,4-DIFLUOROPHENYL)PROPANOIC ACID

• MDL： MFCD07371995
• Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-5-9(15)7-10(8)16/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： JNELGIOSRKVOJY-LLVKDONJSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.11300
• Monoisotopic Mass: 301.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 2.68960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid

Introduction to (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic Acid (CAS No. 167993-24-0)

(2R-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 167993-24-0, this compound represents a sophisticated derivative with potential applications in the synthesis of bioactive molecules. Its unique structural features, including the presence of a protected amino group and a fluorinated aromatic ring, make it a valuable intermediate in the creation of novel therapeutic agents.

The compound's structure is characterized by a chiral center at the 2R position, which is crucial for its biological activity. The presence of a tert-butoxy carbonyl (Boc) group provides stability and protection to the amino function, allowing for selective modifications during synthetic pathways. Additionally, the 2,4-difluorophenyl moiety introduces electronic and steric effects that can influence the compound's interactions with biological targets. These features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased binding affinity and selectivity. For instance, studies have shown that fluorinated aromatic rings can modulate enzyme activity and receptor binding, making them valuable in the design of next-generation drugs. The 2R-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid exemplifies this trend by combining fluorine-based functionality with a well-defined chiral scaffold.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The Boc protection of the amino group is particularly critical, as it ensures that the compound remains stable during subsequent functionalization. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These methods align with the industry's push toward greener and more efficient synthetic processes.

One of the most compelling aspects of (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, making them attractive targets for therapeutic intervention. The fluorinated phenyl group in this compound can interact with key residues in kinase active sites, potentially leading to the development of highly specific inhibitors.

Recent research has highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The enantiopure nature of (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid makes it an ideal building block for constructing complex molecular architectures with high enantiomeric purity. This purity is essential for ensuring that drug candidates exhibit desired pharmacological properties without unwanted side effects. The use of advanced computational methods has also played a significant role in predicting and optimizing reaction outcomes, further enhancing the efficiency of synthetic routes.

The pharmaceutical industry continues to invest heavily in innovative approaches to drug discovery, with a particular focus on targeted therapies. Compounds like (2R)-2-{(tert-butoxy)carbonylamino}-3-(2,4-difluorophenyl)propanoic acid represent cutting-edge developments in this field. By leveraging structural features such as chirality and fluorine substitution, researchers aim to create molecules that are both potent and selective. This approach not only accelerates the drug development process but also improves patient outcomes by minimizing off-target effects.

In conclusion, (CAS No. 167993-24-0) stands out as a promising intermediate in pharmaceutical research due to its unique structural characteristics and potential applications in drug development. Its combination of chiral purity, protective groups, and fluorinated aromatic moieties makes it an invaluable asset for synthetic chemists working on next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.